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Compound of Interest

Compound Name: Pre-vitamin D3 decanoate

Cat. No.: B12368277 Get Quote

Pre-vitamin D3 Decanoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pre-vitamin D3 decanoate,

including its chemical identity, and inferred metabolic pathway based on current scientific

understanding of similar compounds. While specific experimental data for this particular ester is

limited in publicly accessible literature, this document extrapolates from established knowledge

of pre-vitamin D3 and other vitamin D3 esters to provide a foundational understanding for

research and development professionals.
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Property Value Reference

CAS Number 927822-18-2 [1]

Molecular Formula C37H62O2 [1]

Molecular Weight 538.89 g/mol [1]

Synonyms

(1S)-3-[(1Z)-2-

[(1R,3aR,7aR)-1-[(1R)-1,5-

Dimethylhexyl]-2,3,3a,6,7,7a-

hexahydro-7a-methyl-1H-

inden-4-yl]ethenyl]-4-methyl-3-

cyclohexen-1-yl decanoate;

Decanoic acid, (1S)-3-[(1Z)-2-

[(1R,3aR,7aR)-1-[(1R)-1,5-

dimethylhexyl]-2,3,3a,6,7,7a-

hexahydro-7a-methyl-1H-

inden-4-yl]ethenyl]-4-methyl-3-

cyclohexen-1-yl ester

[1]

Synthesis Overview
Pre-vitamin D3 decanoate is an ester of pre-vitamin D3. The synthesis of pre-vitamin D esters

generally involves the irradiation of the corresponding ester derivative of 7-dehydrocholesterol

(7-DHC). In this process, ultraviolet (UV) light cleaves the 9,10-bond of the 7-DHC ester to form

the pre-vitamin D3 ester.

Below is a conceptual workflow for the synthesis of Pre-vitamin D3 decanoate.
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Synthesis of 7-DHC Decanoate

Photochemical Conversion

7-Dehydrocholesterol

7-DHC_Decanoate

Esterification with Decanoic Acid

Pre-vitamin_D3_Decanoate

UVB Irradiation (280-310 nm)

 

Pre-vitamin_D3_Decanoate

Pre-vitamin_D3

Hydrolysis

Vitamin_D3

Thermal Isomerization (in Skin)

25-hydroxyvitamin_D3

25-hydroxylase (in Liver)

1,25-dihydroxyvitamin_D3

1α-hydroxylase (in Kidneys)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pre-Vitamin-D3 Decanoate | CAS No- 927822-18-2 | Simson Pharma Limited
[simsonpharma.com]

To cite this document: BenchChem. [CAS number and molecular formula for Pre-vitamin D3
decanoate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12368277?utm_src=pdf-body-img
https://www.benchchem.com/product/b12368277?utm_src=pdf-custom-synthesis
https://www.simsonpharma.com/us/product/pre-vitamin-d3-decanoate
https://www.simsonpharma.com/us/product/pre-vitamin-d3-decanoate
https://www.benchchem.com/product/b12368277#cas-number-and-molecular-formula-for-pre-vitamin-d3-decanoate
https://www.benchchem.com/product/b12368277#cas-number-and-molecular-formula-for-pre-vitamin-d3-decanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12368277#cas-number-and-molecular-formula-for-
pre-vitamin-d3-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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